Cas no 872723-27-8 (2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide)

2-{6-(Furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide is a synthetic organic compound featuring a pyridazine core functionalized with a furan moiety and an acetamide group linked via a thioether bridge. Its molecular structure suggests potential utility in medicinal chemistry, particularly as an intermediate in the development of biologically active molecules. The furan and pyridazine rings may confer electron-rich properties, enhancing reactivity in targeted synthesis. The compound’s sulfanylacetamide side chain could facilitate binding interactions in pharmacological applications. Its well-defined structure allows for precise modifications, making it a versatile candidate for research in drug discovery and agrochemical development. Purity and stability under standard conditions further support its suitability for laboratory use.
2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide structure
872723-27-8 structure
Product Name:2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide
CAS No:872723-27-8
MF:C17H15N3O2S
MW:325.384902238846
CID:5509009
Update Time:2025-06-08

2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-N-(4-methylphenyl)acetamide
    • Acetamide, 2-[[6-(2-furanyl)-3-pyridazinyl]thio]-N-(4-methylphenyl)-
    • 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide
    • Inchi: 1S/C17H15N3O2S/c1-12-4-6-13(7-5-12)18-16(21)11-23-17-9-8-14(19-20-17)15-3-2-10-22-15/h2-10H,11H2,1H3,(H,18,21)
    • InChI Key: MMOCOYWQCYZCPT-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(C)C=C1)(=O)CSC1=NN=C(C2=CC=CO2)C=C1

2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2004-0030-2μmol
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide
872723-27-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F2004-0030-5μmol
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide
872723-27-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F2004-0030-10μmol
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide
872723-27-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F2004-0030-20μmol
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide
872723-27-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F2004-0030-1mg
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide
872723-27-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F2004-0030-2mg
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide
872723-27-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F2004-0030-3mg
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide
872723-27-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F2004-0030-4mg
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide
872723-27-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F2004-0030-5mg
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide
872723-27-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F2004-0030-10mg
2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide
872723-27-8 90%+
10mg
$79.0 2023-05-17

Additional information on 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide

2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide: A Comprehensive Overview

2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide (CAS No. 872723-27-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the acetamide family and features a unique structural arrangement that includes a furan and pyridazine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The chemical structure of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide is characterized by a central acetamide core, which is substituted with a 4-methylphenyl group at the nitrogen atom. The sulfur atom in the sulfanyl group is bonded to a pyridazine ring, which itself is substituted with a furan ring at the 6-position. This intricate arrangement of functional groups suggests potential interactions with various biological targets, including enzymes, receptors, and other biomolecules.

Recent studies have explored the pharmacological properties of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral activity. Research has demonstrated that 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide exhibits potent antiviral effects against several viral strains, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve the inhibition of viral replication and the modulation of host cell signaling pathways. These properties make it a promising candidate for further development as an antiviral therapeutic.

In addition to its anti-inflammatory and antiviral properties, 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide has also been investigated for its potential neuroprotective effects. Preclinical studies have shown that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of antioxidant defense mechanisms and the inhibition of apoptosis.

The synthesis of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide involves several steps, including the formation of the pyridazine ring, the introduction of the furan substituent, and the final coupling with the acetamide moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 6-chloropyridazine with furan followed by sulfanylation and subsequent acetylation with 4-methylbenzeneamine.

The physicochemical properties of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide are also important considerations for its pharmaceutical development. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility in various solvents has been studied to optimize formulation strategies for drug delivery systems.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of safety profiles and pharmacokinetic parameters. Further clinical studies are needed to fully assess its therapeutic potential across different disease indications.

In conclusion, 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(4-methylphenyl)acetamide (CAS No. 872723-27-8) represents a promising compound with diverse biological activities. Its potential applications in anti-inflammatory, antiviral, and neuroprotective therapies make it an exciting target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for improving patient outcomes in various medical conditions.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司